Cas no 186308-52-1 (Benzaldehyde,5-fluoro-2,3-dihydroxy-)
186308-52-1 structure
Product Name:Benzaldehyde,5-fluoro-2,3-dihydroxy-
CAS No:186308-52-1
MF:C7H5FO3
MW:156.111205816269
CID:114790
PubChem ID:45083896
Update Time:2025-04-18
Benzaldehyde,5-fluoro-2,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,5-fluoro-2,3-dihydroxy-
- 5-fluoro-2,3-dihydroxybenzaldehyde
- Benzaldehyde, 5-fluoro-2,3-dihydroxy- (9CI)
- SCHEMBL12697428
- 186308-52-1
- DTXSID40665511
-
- Inchi: 1S/C7H5FO3/c8-5-1-4(3-9)7(11)6(10)2-5/h1-3,10-11H
- InChI Key: DPGQRVPEZSTHQH-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=C(C=O)C=1)O)O
Computed Properties
- Exact Mass: 156.02225
- Monoisotopic Mass: 156.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 57.53
Benzaldehyde,5-fluoro-2,3-dihydroxy- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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